Cas no 55099-15-5 (Methanone,(4-hydroxy-7-methoxy-1H-indol-3-yl)(4-methoxyphenyl)-)

Methanone,(4-hydroxy-7-methoxy-1H-indol-3-yl)(4-methoxyphenyl)- structure
55099-15-5 structure
Product Name:Methanone,(4-hydroxy-7-methoxy-1H-indol-3-yl)(4-methoxyphenyl)-
CAS No:55099-15-5
MF:C17H15NO4
MW:297.305304765701
CID:382330
PubChem ID:316296
Update Time:2025-04-19

Methanone,(4-hydroxy-7-methoxy-1H-indol-3-yl)(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(4-hydroxy-7-methoxy-1H-indol-3-yl)(4-methoxyphenyl)-
    • (4-hydroxy-7-methoxy-1H-indol-3-yl)-(4-methoxyphenyl)methanone
    • 55099-15-5
    • NSC243840
    • NSC-243840
    • DTXSID10311553
    • Inchi: 1S/C17H15NO4/c1-21-11-5-3-10(4-6-11)17(20)12-9-18-16-14(22-2)8-7-13(19)15(12)16/h3-9,18-19H,1-2H3
    • InChI Key: WEVDYXQFHQEKCS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2C(C(C3C=CC(=CC=3)OC)=O)=CNC=21)O

Computed Properties

  • Exact Mass: 297.10015
  • Monoisotopic Mass: 297.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.55
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